![molecular formula C15H21N3O4 B2945300 1-(2-Hydroxypropyl)-3-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)urea CAS No. 894015-41-9](/img/structure/B2945300.png)
1-(2-Hydroxypropyl)-3-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-Hydroxypropyl)-3-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)urea, also known as HPPU, is an organic compound with potential applications in the field of medicinal chemistry. This compound belongs to the class of urea derivatives and has a molecular formula of C16H21N3O4.
Scientific Research Applications
Stereoselective Synthesis in Medicinal Chemistry
The compound has been implicated in the stereoselective synthesis processes, such as in the creation of active metabolites of potent kinase inhibitors. For example, the synthesis and stereochemical determination of an active metabolite of the potent PI3 kinase inhibitor PKI-179 involved complex stereochemistry and provided insights into the application of such compounds in developing therapeutic agents (Zecheng Chen et al., 2010).
Structural Studies and Hydrogen Bonding
Research on heterocyclic ureas revealed their ability to unfold and form multiply hydrogen-bonded complexes, indicating their potential in the design of molecular structures with specific properties (P. Corbin et al., 2001). This property is crucial for understanding the molecular assembly and could be applied in nanotechnology and materials science.
Antimicrobial Activity
The compound's framework has been used to synthesize variants with antimicrobial activity. For instance, urea derivatives were synthesized and assessed for their antiacetylcholinesterase activity, which is relevant in the context of designing new therapeutics for diseases like Alzheimer's (J. Vidaluc et al., 1995).
Electro-Fenton Degradation Studies
It has been involved in studies related to the degradation of environmental contaminants, indicating its relevance in environmental chemistry and engineering for pollution control measures (I. Sirés et al., 2007).
Drug Discovery and Development
The compound serves as a basis for modifying and synthesizing new molecules with potential pharmacological activities. Research into its modifications and analogs has led to the discovery of molecules with anticancer, antiproliferative, and enzyme inhibition activities, showing its importance in drug discovery and development processes. For instance, compounds derived from modifying its structure have shown promising results as PI3K inhibitors in cancer treatment models (Xiao-meng Wang et al., 2015).
properties
IUPAC Name |
1-(2-hydroxypropyl)-3-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O4/c1-10(19)8-16-15(21)17-11-6-14(20)18(9-11)12-4-3-5-13(7-12)22-2/h3-5,7,10-11,19H,6,8-9H2,1-2H3,(H2,16,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PETSFAFAKNFJPF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)NC1CC(=O)N(C1)C2=CC(=CC=C2)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.